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Compound of Interest

Compound Name: 4-Hydroxybenzenesulfonic acid

Cat. No.: B156009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

4-Hydroxybenzenesulfonic acid (CAS No. 98-67-9). The information herein is compiled from

various safety data sheets and chemical databases to ensure a thorough understanding of the

potential hazards and the necessary protocols for its safe use in a laboratory and drug

development setting.

Hazard Identification and Classification
4-Hydroxybenzenesulfonic acid is classified as a hazardous chemical. The primary hazards

are its corrosive nature, causing severe skin burns and eye damage.[1][2][3] It is crucial to

understand the GHS classifications to appreciate the potential risks.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[2][3]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[3]

Corrosive to Metals Category 1
H290: May be corrosive to

metals[3]

Acute Toxicity, Oral (Harmful) Category 4 H302: Harmful if swallowed[3]

Specific target organ toxicity

(single exposure), Respiratory

tract irritation

Category 3
H335: May cause respiratory

irritation[2][3]

Signal Word: Danger[1][2]

Hazard Pictograms:

GHS05: Corrosion

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling.

Table 2: Physical and Chemical Properties of 4-Hydroxybenzenesulfonic Acid

Property Value

Molecular Formula C6H6O4S[3]

Molecular Weight 174.17 g/mol

Appearance Yellowish oily liquid or needles[3][4]

Solubility Miscible with water and alcohol[3]

Flash Point Not applicable
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Safe Handling and Storage
Proper handling and storage procedures are paramount to minimizing exposure and ensuring a

safe working environment.

Handling
Always handle 4-Hydroxybenzenesulfonic acid in a well-ventilated area, preferably under

a chemical fume hood.[2][5]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2][4]

Do not get in eyes, on skin, or on clothing.[2][5]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

protective clothing, and eye/face protection.[1][2]

Wash hands thoroughly after handling.[1][4]

Keep the substance in its original, corrosion-resistant container.[1][4]

Storage
Store in a locked-up, corrosive-resistant container with a resistant inner liner.[1][4]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

Store at room temperature.

Incompatible materials to avoid during storage include strong bases and oxidizing agents.[2]

[5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 4-Hydroxybenzenesulfonic acid.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection

Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US)

approved standards.[1] Face shield may also be

necessary.[2]

Skin Protection

Wear fire/flame resistant and impervious

clothing.[1] Wear appropriate protective gloves

(e.g., nitrile rubber) and clothing to prevent skin

exposure.[2]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

appropriate cartridge. A NIOSH/MSHA or

European Standard EN 149 approved respirator

is recommended.[1][2]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Table 4: First Aid Procedures for 4-Hydroxybenzenesulfonic Acid Exposure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.echemi.com/sds/4-hydroxybenzenesulfonicacid-pid_Rock35661.html
https://www.fishersci.com/store/msds?partNumber=AAH59917K2&productDescription=4-HYDRXYBNZENESULFONIC+AC+1L&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/4-hydroxybenzenesulfonicacid-pid_Rock35661.html
https://www.fishersci.com/store/msds?partNumber=AAH59917K2&productDescription=4-HYDRXYBNZENESULFONIC+AC+1L&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/4-hydroxybenzenesulfonicacid-pid_Rock35661.html
https://www.fishersci.com/store/msds?partNumber=AAH59917K2&productDescription=4-HYDRXYBNZENESULFONIC+AC+1L&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b156009?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Inhalation

Remove the victim to fresh air and keep them

comfortable for breathing. If breathing is difficult,

give oxygen. If not breathing, give artificial

respiration. Seek immediate medical attention.

[1][2]

Skin Contact

Immediately take off all contaminated clothing.

Rinse the skin with water/shower for at least 15

minutes. Seek immediate medical attention.

Wash contaminated clothing before reuse.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1][2]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[1][2]

Firefighting and Accidental Release Measures
Firefighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or

alcohol-resistant foam.[1][2]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon oxides and sulfur oxides.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][2]

Accidental Release Measures
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Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment. Evacuate personnel to safe areas.[1][2]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[1]

Methods for Cleaning Up: Absorb the spillage with inert absorbent material (e.g., sand,

earth). Collect and place in a suitable, closed container for disposal.[1][2]

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national regulations.

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[1] Do not contaminate water, foodstuffs, feed, or

seed by storage or disposal.[1]

Experimental Protocols
Detailed experimental protocols for the toxicological and safety assessment of 4-
Hydroxybenzenesulfonic acid are typically developed and validated by regulatory bodies and

specialized laboratories. These protocols are not publicly available in the general safety

literature. Researchers should consult specific guidelines from organizations such as the

OECD (Organisation for Economic Co-operation and Development) for standardized testing

methods for chemical hazards.

Visualizations
Logical Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of 4-
Hydroxybenzenesulfonic acid from receipt to disposal.
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Caption: Safe handling workflow for 4-Hydroxybenzenesulfonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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